Cas no 2171539-38-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid
• CAS No: 2171539-38-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6555979
• PubChem ID: 165824211
• Update Time: 2025-07-02

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid
• EN300-1527541
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidin-2-yl}acetic acid
• 2171539-38-9

• Inchi： 1S/C27H30N2O5/c1-2-9-24(26(32)29-15-8-7-10-18(29)16-25(30)31)28-27(33)34-17-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h2-6,11-14,18,23-24H,1,7-10,15-17H2,(H,28,33)(H,30,31)
• InChI Key： NQTHUZDPUMMLKJ-UHFFFAOYSA-N
• SMILES： O=C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic Acid (CAS No. 2171539-38-9)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171539-38-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, an acetic acid moiety, and a fluorine-containing aromatic group. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and ability to cross biological membranes. Additionally, the acetic acid group at one end of the molecule provides a polar moiety that can facilitate interactions with polar residues in proteins or enzymes. The fluorine-containing aromatic group, specifically the 9H-fluoren-9-yl moiety, is known for its stability and ability to enhance binding affinity through hydrophobic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the fluoren-9-yl group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid can engage deeply with hydrophobic pockets in target proteins, potentially leading to high-affinity binding. This aspect has been particularly intriguing for the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The methoxycarbonyl group attached to the amino side chain further enhances the compound's pharmacological profile. This functionality is often employed in medicinal chemistry to improve metabolic stability and binding interactions. In particular, the methoxycarbonyl group can act as a hydrogen bond acceptor, facilitating interactions with polar residues in protein active sites. Such interactions are crucial for achieving high selectivity and efficacy in drug candidates.

In the context of current research trends, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidin-2-yl}acetic acid represents an excellent example of how structural complexity can be leveraged to develop novel therapeutic agents. The integration of multiple pharmacophoric elements into a single molecule allows for fine-tuning of biological activity. For instance, recent studies have highlighted the potential of this compound as a modulator of enzyme activity involved in inflammatory pathways. By targeting specific enzymatic cascades, it may offer therapeutic benefits in conditions such as autoimmune diseases or chronic inflammation.

The synthesis of CAS No. 2171539-38-9 presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful assembly of various functional groups while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules like this one with greater efficiency and precision. These techniques not only reduce synthetic costs but also improve scalability for potential pharmaceutical applications.

Evaluation of the pharmacokinetic properties of 2-{1-(1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent^-4-enoylethyl^-3}^{3piperidine3-}₈)acetic acid (CAS No 21715393859) is essential for determining its suitability as a drug candidate. Factors such as solubility, bioavailability, metabolic stability, and potential toxicity must be carefully assessed through preclinical studies. Preliminary data suggest that this compound exhibits favorable solubility profiles and moderate metabolic stability, which are critical parameters for oral bioavailability.

The role of computational modeling in predicting drug-likeness has been increasingly recognized in recent years. Tools such as Molecular Descriptors and Quantitative Structure-Agreement Relationships (QSAR) have been used to evaluate various aspects of CAS No 21715398659, including its potential for passive diffusion across cell membranes and interaction with cytochrome P450 enzymes responsible for drug metabolism. These predictions help guide optimization efforts toward improving pharmacokinetic properties while maintaining biological activity.

In conclusion,CAS No 21715398659 represents a significant advancement in the design of bioactive molecules with potential therapeutic applications. Its complex structure, featuring multiple pharmacophoric elements, positions it as an attractive scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and develop innovative synthetic strategies,CAS No 21715398659 may play a crucial role in addressing unmet medical needs across various disease areas.